Cas no 85345-76-2 (3-Chloro-2-fluorobenzoyl chloride)

3-Chloro-2-fluorobenzoyl chloride structure
85345-76-2 structure
Product Name:3-Chloro-2-fluorobenzoyl chloride
CAS No:85345-76-2
MF:C7H3Cl2FO
MW:193.00252366066
MDL:MFCD01631548
CID:60868
PubChem ID:24878407
Update Time:2024-10-26

3-Chloro-2-fluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-2-fluorobenzoyl chloride
    • 3-Chloro-2-fluorobenzoyl chloride (ACI)
    • 2-Fluoro-3-chlorobenzoyl chloride
    • 3-chloro-2-fluoro-benzoyl chloride
    • 85345-76-2
    • 3-chloro-2-fluoro benzoyl chloride
    • 3-Chloro-2-fluorobenzoyl chloride, 98%
    • VBYJOUAMJITBNL-UHFFFAOYSA-N
    • DTXSID90378583
    • 2-fluoro-3-chloro-benzoyl chloride
    • DB-006391
    • Benzoyl chloride, 3-chloro-2-fluoro-
    • SCHEMBL413285
    • PS-10778
    • 85345-26-2
    • 3-chloro-2-fluorobenzoylchloride
    • MFCD01631548
    • AKOS006222978
    • MDL： MFCD01631548
    • Inchi： 1S/C7H3Cl2FO/c8-5-3-1-2-4(6(5)10)7(9)11/h1-3H
    • InChI Key： VBYJOUAMJITBNL-UHFFFAOYSA-N
    • SMILES： O=C(C1C(F)=C(Cl)C=CC=1)Cl

Computed Properties

  • Exact Mass: 191.95400
  • Monoisotopic Mass: 191.9544983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Color/Form: liquid
  • Density: 1.451 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 202-203 °C(lit.)
  • Flash Point: Fahrenheit: 129.2 ° f
    Celsius: 54 ° c
  • Refractive Index: n20/D 1.5370(lit.)
  • PSA: 17.07000
  • LogP: 2.85810
  • Sensitiveness: Moisture Sensitive
  • Solubility: Not determined

3-Chloro-2-fluorobenzoyl chloride Security Information

  • Symbol: GHS02 GHS05
  • Signal Word：Danger
  • Hazard Statement： H226-H314
  • Warning Statement： P280-P305+P351+P338-P310
  • Hazardous Material transportation number：UN 2920 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 10-34
  • Safety Instruction： S26-S36/37/39-S45
  • Hazardous Material Identification： C
  • HazardClass：8
  • PackingGroup：II
  • Safety Term：8
  • Packing Group：II
  • Risk Phrases：R34
  • Storage Condition：Store under Nitrogen. Moisture Sensitive. Ambient temperatures.

3-Chloro-2-fluorobenzoyl chloride Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Chloro-2-fluorobenzoyl chloride Pricemore >>

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3-Chloro-2-fluorobenzoyl chloride Production Method

Production Method 1

161957-55-7 161957-55-7
85345-76-2 85345-76-2
Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Dimethylformamide Solvents: Carbon tetrachloride ;  3 h, reflux
Reference
New 2-ethylthio-4-methylaminoquinazoline derivatives inhibiting two subunits of cytochrome bc1 in Mycobacterium tuberculosis
Lupien, Andreanne ; et al, PLoS Pathogens, 2020, 16(1),

3-Chloro-2-fluorobenzoyl chloride Raw materials

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3-Chloro-2-fluorobenzoyl chloride Related Literature

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